Cas no 2229030-11-7 ({4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine)

{4,4-Difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine is a fluorinated cyclohexylamine derivative featuring a pyridinyl ether substituent. The presence of difluorine atoms at the 4-position of the cyclohexyl ring enhances its metabolic stability and lipophilicity, potentially improving bioavailability. The isopropoxy-substituted pyridine moiety may contribute to selective binding interactions in medicinal chemistry applications, particularly in targeting central nervous system (CNS) receptors or enzymes. This compound’s structural rigidity, conferred by the cyclohexyl scaffold, could also promote conformational stability in molecular recognition processes. Its amine functionality allows for further derivatization, making it a versatile intermediate in pharmaceutical synthesis. The combination of fluorine substitution and ether linkage suggests utility in the development of bioactive molecules with optimized pharmacokinetic properties.

{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine structure

2229030-11-7 structure

Product Name:{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine

CAS No:2229030-11-7

MF:C₁₅H₂₂F₂N₂O

MW:284.344790935516

CID:6255644

PubChem ID:165852940

Update Time:2025-10-29

{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

- {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine
- EN300-1956618
- {4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine
- 2229030-11-7
- Inchi： 1S/C15H22F2N2O/c1-11(2)20-13-5-3-4-12(19-13)14(10-18)6-8-15(16,17)9-7-14/h3-5,11H,6-10,18H2,1-2H3
- InChI Key： SMSUOAYDCOZAFD-UHFFFAOYSA-N
- SMILES： FC1(CCC(C2C=CC=C(N=2)OC(C)C)(CN)CC1)F

Computed Properties

Exact Mass: 284.17001965g/mol
Monoisotopic Mass: 284.17001965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 48.1Å²

{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1956618-0.05g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	0.05g	$1957.0	2023-09-17
Enamine	EN300-1956618-0.1g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	0.1g	$2050.0	2023-09-17
Enamine	EN300-1956618-0.25g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	0.25g	$2143.0	2023-09-17
Enamine	EN300-1956618-0.5g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	0.5g	$2236.0	2023-09-17
Enamine	EN300-1956618-1.0g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	1g	$2330.0	2023-05-27
Enamine	EN300-1956618-2.5g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	2.5g	$4566.0	2023-09-17
Enamine	EN300-1956618-5.0g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	5g	$6757.0	2023-05-27
Enamine	EN300-1956618-10.0g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	10g	$10018.0	2023-05-27
Enamine	EN300-1956618-1g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	1g	$2330.0	2023-09-17
Enamine	EN300-1956618-5g	{4,4-difluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexyl}methanamine	2229030-11-7	5g	$6757.0	2023-09-17

{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine Related Literature

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Additional information on {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine

Comprehensive Overview of {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine (CAS No. 2229030-11-7)

{4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine (CAS No. 2229030-11-7) is a fluorinated cyclohexylamine derivative with a pyridine moiety, gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's 4,4-difluoro substitution and propan-2-yloxy functional group contribute to its potential applications in drug discovery, particularly in modulating biological targets. Researchers are exploring its role as a building block for novel therapeutics, given its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for fluorinated compounds like {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine has surged, driven by trends in precision medicine and sustainable chemistry. Its CAS No. 2229030-11-7 is frequently queried in scientific databases, reflecting interest in its synthetic pathways and structure-activity relationships (SAR). The compound's pyridin-2-yl ring enhances its binding affinity to enzymes, making it a candidate for kinase inhibitor development—a hot topic in oncology research.

From a synthetic chemistry perspective, {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine exemplifies advancements in heterocyclic chemistry. Its cyclohexylmethanamine core allows for versatile derivatization, addressing challenges in bioavailability optimization. Laboratories prioritize its scalable synthesis, with patents highlighting efficient routes via Pd-catalyzed coupling or reductive amination. These methods align with the industry's shift toward green chemistry, reducing waste and energy consumption.

The compound's physicochemical properties—such as its logP and pKa—are critical for ADME profiling, a recurring search term among pharmacologists. Its difluoro groups improve metabolic stability, a key concern in CNS drug design, while the propan-2-yloxy side chain may influence blood-brain barrier permeability. Such features resonate with trending queries about next-generation drug candidates and targeted delivery systems.

Beyond pharmaceuticals, CAS No. 2229030-11-7 is investigated for crop protection applications. Its pyridine scaffold mimics natural alkaloids, offering potential as a biopesticide lead—a growing niche amid organic farming trends. Analytical studies focus on its HPLC purity and stability under UV light, addressing regulatory requirements for agrochemicals.

In summary, {4,4-difluoro-1-6-(propan-2-yloxy)pyridin-2-ylcyclohexyl}methanamine represents a multifaceted tool for researchers. Its intersection with fluorine chemistry, drug discovery, and sustainable agriculture ensures continued relevance in scientific literature and patent filings. For detailed protocols or supplier information, cross-referencing CAS 2229030-11-7 with specialized catalogs is recommended.